6-(Methylsulfonylmethyl)-8-bromoquinoline

• CAS No.: 346629-97-8
• Molecular Formula: C11H10BrNO2S
• Molecular Weight: 300.17 g/mol
• IUPAC Name: 8-bromo-6-(methylsulfonylmethyl)quinoline
• InChI: InChI=1S/C11H10BrNO2S/c1-16(14,15)7-8-5-9-3-2-4-13-11(9)10(12)6-8/h2-6H,7H2,1H3
• InChI Key: UCKPWNMYZBUNCK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CC1=CC(=C2C(=C1)C=CC=N2)Br

Description

6-(Methylsulfonylmethyl)-8-bromoquinoline is a useful research compound. Its molecular formula is C11H10BrNO2S and its molecular weight is 300.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 6-bromomethyl-8-bromoquinoline (1.0 eq.) described in International Patent Publication WO 94/22852 in DMF, was added sodium methanesulfinate (1.4 eq.). After stirring overnight at rt, the mixture was quenched with H2O, stirred for 1 h. The resulting precipitate was isolated by filtration and washed with Et2O to afford the title compound.

Synthesis routes and methods II

Procedure details

2-bromo-4-(methylsulfonylmethyl)aniline and glycerol can be combined to form 6-(methylsulfonylmethyl)-8-bromoquinoline.